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Compound of Interest

Compound Name: Profenofos

Cat. No.: B124560 Get Quote

Profenofos is a toxic organophosphorus insecticide that requires meticulous handling and

disposal to ensure the safety of laboratory personnel and prevent environmental contamination.

[1] Adherence to established protocols is critical for researchers, scientists, and drug

development professionals who may handle this compound. This guide provides essential

safety and logistical information for the proper management and disposal of Profenofos waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves (e.g., PVC)[1]

Protective clothing to cover the full length of the body[1]

Protective eyeglasses or chemical safety goggles

Gas mask for organic gas or work under a fume hood to avoid inhalation[2][3]

Always wash hands and face thoroughly with soap and water after handling the substance.[2]

[4]

Waste Classification and Transportation
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Profenofos is classified as a hazardous material for transportation and disposal.[1] Proper

identification and labeling are mandatory to comply with local and international regulations.

Data Point Classification Source

UN Number 3018 [1][3]

Proper Shipping Name
Organophosphorus pesticide,

liquid, toxic (Profenofos)
[1][3]

Hazard Class 6.1 (Toxic substances) [1]

Packing Group III [1]

Marine Pollutant Yes [1]

Step-by-Step Disposal Procedures
The disposal of Profenofos and its contaminated materials must be carried out through

approved waste disposal services and in accordance with all applicable local, regional, and

national laws.[1][3]

1. Leftover and Unused Profenofos:

Primary Method: The preferred method for disposing of leftover Profenofos is controlled

incineration with flue gas scrubbing.[1]

Alternative Method: If incineration is not available, disposal in a landfill specifically approved

for pesticide disposal is another option.[1]

Crucial Restriction: Never discharge Profenofos waste into drains, sewers, ditches, or

waterways.[1][2]

2. Empty Container Disposal:

Empty containers may still contain product residue and should be handled with the same

safeguards as the product itself.[1]

Triple Rinse: Triple rinse or pressure rinse the empty containers thoroughly.[1]
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Collect Rinsate: The rinse water (rinsate) must be collected and treated as hazardous waste.

It can be added to a spray tank for use or disposed of via an approved waste disposal

service.[1]

Render Unusable: After rinsing, puncture the container to make it unusable for other

purposes before disposal.[5]

Final Disposal: Dispose of the cleaned and punctured containers through an approved waste

disposal service or in a sanitary landfill as per local regulations.[1][5] Do not reuse empty

containers.[1]

3. Disposal of Contaminated Materials:

Materials used to clean up spills (e.g., absorbents, contaminated soil, PPE) must be treated

as hazardous waste.[4][6]

Collect all contaminated materials in suitable, clearly labeled, and sealable containers.[1][4]

Dispose of these containers through an approved hazardous waste disposal service.[1]

Emergency Spill Cleanup Protocol
A predetermined plan for handling spills is highly recommended.[1] In the event of a

Profenofos spill, follow these steps:

Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the

spill area.[2] Keep all bystanders away and close doors to confine the spill.[1][6]

Stop the Source: If it is safe to do so, stop the source of the spill immediately.[1]

Contain the Spill: Prevent further contamination by containing the spill. Use absorbent

materials like sand, soil, or diatomaceous earth to dam the spread of the liquid.[4] Cover

drains to prevent entry into waterways.[2][6]

Absorb and Collect:

For liquid spills, use an inert absorbent material to soak up the substance.[4] Shovel or

sweep the collected material into appropriate, labeled containers for disposal.[1]
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For powder spills, gently sweep or use damp towels to collect the material to minimize

dust generation.[6]

Decontaminate the Area:

Thoroughly scrub the floor and other impervious surfaces with a strong industrial detergent

and rinse with water.[1]

For larger spills, decontamination of the area with hydrated lime may be necessary before

rinsing.

Collect all cleaning water and materials for disposal as hazardous waste.[4]

Dispose of Waste: All collected spill material and contaminated items must be placed in

sealed, properly labeled containers and disposed of as hazardous waste.[4][6]

Chemical Incompatibility
To prevent hazardous reactions during storage and disposal, it is crucial to be aware of

Profenofos's chemical incompatibilities:

Alkaline Conditions: Profenofos is unstable and hydrolyzes under alkaline conditions.[5][7]

The formation of sedimentation can occur when mixed with chemicals that create an alkaline

solution (pH > 7).[8]

Strong Reducing Agents: Organophosphates like Profenofos are susceptible to forming

highly toxic and flammable phosphine gas in the presence of strong reducing agents.[5][7]

Alkali Metals: Avoid contact with alkali metals.[1]

Profenofos Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Profenofos waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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